Cas no 423735-79-9 (1-(4-fluorobenzoyl)-4-(1-naphthoyl)piperazine)

1-(4-fluorobenzoyl)-4-(1-naphthoyl)piperazine structure
423735-79-9 structure
Product Name:1-(4-fluorobenzoyl)-4-(1-naphthoyl)piperazine
CAS No:423735-79-9
MF:C22H19FN2O2
MW:362.396868944168
CID:3077815
PubChem ID:1072080
Update Time:2025-04-21

1-(4-fluorobenzoyl)-4-(1-naphthoyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorobenzoyl)-4-(1-naphthoyl)piperazine
    • AKOS000551056
    • (4-fluorophenyl)[4-(naphthalen-1-ylcarbonyl)piperazin-1-yl]methanone
    • AT-057/43316523
    • (4-fluorophenyl)-[4-(naphthalene-1-carbonyl)piperazin-1-yl]methanone
    • 423735-79-9
    • Z274398652
    • STK146423
    • [4-(4-FLUOROBENZOYL)PIPERAZINO](1-NAPHTHYL)METHANONE
    • Oprea1_325075
    • Inchi: 1S/C22H19FN2O2/c23-18-10-8-17(9-11-18)21(26)24-12-14-25(15-13-24)22(27)20-7-3-5-16-4-1-2-6-19(16)20/h1-11H,12-15H2
    • InChI Key: KERPAHLJXRFKCV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(N1CCN(C(C2=CC=CC3C=CC=CC2=3)=O)CC1)=O

Computed Properties

  • Exact Mass: 362.14305602Da
  • Monoisotopic Mass: 362.14305602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.6Ų
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